Cas no 143033-58-3 (4-Methoxy-5-methyl-2-oxazolecarboxylic Acid)

• Product Name: 4-Methoxy-5-methyl-2-oxazolecarboxylic Acid
• CAS No: 143033-58-3
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD11112109
• CID: 105941
• PubChem ID: 53415163
• Update Time: 2025-05-20

4-Methoxy-5-methyl-2-oxazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylicacid, 4-methoxy-5-methyl-, methyl ester
• 4-Methoxy-5-methyl-2
• 4-METHOXY-5-METHYL-2-OXAZOLECARBOXYLIC ACID
• Methyl 4-methoxy-5-methyl-1,3-oxazole-2-carboxylate
• A808004
• ACMC-20n21n
• AG-D-85182
• CTK4C3449
• I14-32910
• METHYL 4-METHOXY-5-METHYLOXAZOLE-2-CARBOXYLATE
• 4-Methoxy-5-methyl-oxazole-2-carboxylic acid methyl ester
• SB33606
• 4-methoxy-5-methyl-2-oxazolecarboxylic acid methyl ester
• 2-Oxazolecarboxylicacid,4-methoxy-5-methyl-,methyl ester
• DTXSID50696992
• 143033-58-3
• 2-Oxazolecarboxylic acid, 4-methoxy-5-methyl-, methyl ester
• AKOS006307192
• METHYL4-METHOXY-5-METHYLOXAZOLE-2-CARBOXYLATE
• 4-Methoxy-5-methyl-2-oxazolecarboxylic Acid

• MDL： MFCD11112109
• Inchi： 1S/C7H9NO4/c1-4-5(10-2)8-6(12-4)7(9)11-3/h1-3H3
• InChI Key： LLQAEDUXFFDRRF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC(=C1C)OC

Computed Properties

• Exact Mass: 171.053
• Monoisotopic Mass: 171.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 243.2±32.0 °C at 760 mmHg
• Flash Point: 100.9±25.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Methoxy-5-methyl-2-oxazolecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 4-Methoxy-5-methyl-2-oxazolecarboxylic Acid

Recent Advances in the Application of 4-Methoxy-5-methyl-2-oxazolecarboxylic Acid (CAS: 143033-58-3) in Chemical Biology and Pharmaceutical Research

4-Methoxy-5-methyl-2-oxazolecarboxylic acid (CAS: 143033-58-3) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This oxazole derivative serves as a versatile building block in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have explored its role as a key intermediate in the development of novel therapeutic agents, with a focus on its physicochemical properties and reactivity patterns that make it suitable for diverse chemical transformations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-methoxy-5-methyl-2-oxazolecarboxylic acid in the synthesis of potent kinase inhibitors. Researchers utilized this compound as a core scaffold to develop selective inhibitors of protein kinases involved in inflammatory pathways. The electron-donating methoxy group at the 4-position was found to significantly influence the compound's binding affinity to target proteins, while the carboxylic acid functionality allowed for further derivatization through amide bond formation. These structural modifications led to compounds with improved pharmacokinetic properties compared to earlier generations of kinase inhibitors.

In the field of antibiotic development, 4-methoxy-5-methyl-2-oxazolecarboxylic acid has shown promise as a precursor for novel antibacterial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into oxazolidinone derivatives that exhibit activity against multidrug-resistant Gram-positive bacteria. The study highlighted how the methyl group at the 5-position contributes to enhanced membrane permeability, while the oxazole ring system provides metabolic stability against bacterial degradation enzymes. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

The compound's role in cancer research has also been investigated, particularly in the context of targeted therapy. Research teams have utilized 143033-58-3 as a starting material for the development of small molecule modulators of protein-protein interactions. A 2024 study in Chemical Science reported the successful application of this oxazole derivative in creating selective inhibitors of the MDM2-p53 interaction, a crucial target in oncology. The researchers employed structure-based drug design approaches to optimize the compound's binding characteristics, resulting in candidates with nanomolar affinity and promising in vivo antitumor activity.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 4-methoxy-5-methyl-2-oxazolecarboxylic acid. A 2023 paper in Organic Process Research & Development described an improved catalytic system for the oxidative cyclization of precursor molecules, achieving higher yields and better regioselectivity. This methodological advancement is particularly significant for scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

Looking forward, the unique properties of 4-methoxy-5-methyl-2-oxazolecarboxylic acid position it as a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with the growing understanding of its structure-activity relationships, suggests continued relevance in the development of novel therapeutic agents. Future research directions may include exploring its applications in PROTAC (proteolysis targeting chimera) technology and other emerging modalities in targeted protein degradation.